Cas no 1214340-29-0 (6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine)

• Product Name: 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine
• CAS No: 1214340-29-0
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• CID: 4909783
• Update Time: 2025-06-28

6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-3-methoxy-2-nitropyridine
• 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C12H9FN2O3/c1-18-11-7-6-10(14-12(11)15(16)17)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChI Key： FDERSXFQIWETCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=C([N+](=O)[O-])N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine

6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine: A Comprehensive Overview

The compound 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1214340-29-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with substituents that confer distinct chemical and biological properties.

The molecular structure of 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine consists of a pyridine ring substituted at the 2-position with a nitro group, at the 3-position with a methoxy group, and at the 6-position with a fluorophenyl group. This combination of functional groups makes the compound highly versatile and amenable to various chemical reactions and applications.

Recent studies have highlighted the potential of 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine in drug discovery, particularly in the development of anti-cancer agents. The nitro group at the 2-position is known to enhance the compound's ability to intercalate into DNA, making it a promising candidate for anti-tumor therapies. Additionally, the methoxy group at the 3-position contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and oxidation processes. Researchers have recently developed more efficient and environmentally friendly synthesis routes, such as using microwave-assisted synthesis or catalytic systems that minimize waste and improve yields.

The application of 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine extends beyond pharmaceuticals into materials science. The compound has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened new avenues for applications in gas storage, catalysis, and sensing technologies.

Furthermore, 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine has shown potential in agrochemicals as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant growth or fungal metabolism. Recent research has focused on optimizing its stability under environmental conditions to enhance its effectiveness in agricultural applications.

In conclusion, 6-(4-Fluorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1214340-29-0) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in fields ranging from drug discovery to materials science.